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Compound of Interest

Compound Name:
1-(5-METHYL-PYRAZIN-2-YL)-

ETHANONE

CAS No.: 22047-27-4

Cat. No.: B1593379

Get Quote

Physiochemical Profile, Synthetic Methodologies,
and Industrial Applications
Executive Summary
2-Acetyl-5-methylpyrazine (CAS 22047-27-4) is a high-impact heterocyclic aroma compound

characterized by intense roasted, nutty, and popcorn-like olfactory notes. Structurally, it

consists of a pyrazine ring substituted with an acetyl group at the C2 position and a methyl

group at the C5 position. It serves as a critical intermediate in pharmaceutical synthesis and a

potent flavoring agent in the food industry, with a detection threshold in the parts-per-billion

(ppb) range.

This guide provides a comprehensive technical analysis of 2-Acetyl-5-methylpyrazine, detailing

its physiochemical properties, spectroscopic signatures, and validated synthetic protocols.

Physiochemical Characterization[1][2][3][4]
The following data consolidates experimental values and high-confidence predictive models for

2-Acetyl-5-methylpyrazine.
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Table 1: Physiochemical Properties

Property Value Notes

IUPAC Name
1-(5-Methylpyrazin-2-

yl)ethanone

CAS Number 22047-27-4
distinct from 2-Acetylpyrazine

(22047-25-2)

Molecular Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol

Appearance
White to pale yellow crystalline

solid
Low melting point solid

Melting Point 56.0 °C @ 760 mmHg

Boiling Point 226.0 - 228.0 °C @ 760 mmHg

Density ~1.11 g/cm³ Predicted @ 25°C

LogP (o/w) 0.45
Estimated

(Hydrophilic/Lipophilic balance)

Solubility
Soluble in Ethanol, Propylene

Glycol

Water solubility: ~62 g/L @

25°C

Odor Threshold ~60-100 ppb In water; varies by matrix

Spectroscopic Profile
Accurate identification relies on distinguishing the 2,5-isomer from its 2,3- and 2,6-analogs. The

para-orientation of the protons (H3 and H6) results in distinct NMR splitting patterns compared

to the ortho-coupled protons of the 2,3-isomer.

3.1 Nuclear Magnetic Resonance (NMR)
** Solvent:** CDCl₃

¹H NMR (400 MHz):
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δ 2.62 (s, 3H): Methyl group on the pyrazine ring (C5-CH₃).

δ 2.70 (s, 3H): Acetyl methyl group (–COCH₃).

δ 8.50 (s, 1H): Proton at C6 (meta to acetyl, ortho to methyl).

δ 9.15 (s, 1H): Proton at C3 (ortho to acetyl, highly deshielded by carbonyl anisotropy).

Note: The absence of significant coupling (J < 1 Hz) between H3 and H6 confirms the

para-relationship across the ring, distinguishing it from the 2,6-isomer (meta-coupling) or

2,3-isomer (ortho-coupling).

3.2 Mass Spectrometry (GC-MS)
Molecular Ion (M+): m/z 136

Base Peak: m/z 43 (Acetyl group, [CH₃CO]⁺)

Key Fragments:

m/z 93 (Loss of acetyl group, [M - 43]⁺)

m/z 53 (Ring fragmentation)

Synthetic Methodologies
Two primary routes are employed for the synthesis of 2-Acetyl-5-methylpyrazine: a high-

specificity Grignard approach and a direct radical functionalization (Minisci reaction).

Route A: Grignard Addition to Nitrile (High Specificity)
This method is preferred for pharmaceutical-grade purity as it avoids the formation of

regioisomers.

Mechanism:

Precursor: 5-Methylpyrazine-2-carbonitrile.

Reagent: Methylmagnesium bromide (MeMgBr) or Methylmagnesium chloride.
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Process: Nucleophilic addition of the Grignard reagent to the nitrile carbon forms an imine

magnesium salt intermediate.

Hydrolysis: Acidic hydrolysis converts the imine salt into the ketone (acetyl group).

Protocol:

Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

Reagent: Charge 5-Methylpyrazine-2-carbonitrile (1.0 eq) in anhydrous THF.

Addition: Cool to 0°C. Dropwise add MeMgBr (1.2 eq, 3.0 M in ether) over 30 minutes.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC

for disappearance of nitrile.

Quench: Cool to 0°C. Slowly add 10% HCl (aq) to hydrolyze the intermediate imine

(Exothermic!).

Workup: Stir for 1 hour. Neutralize with NaHCO₃. Extract with Ethyl Acetate (3x). Dry organic

layer over Na₂SO₄.

Purification: Recrystallize from hexane/ethyl acetate or distill under reduced pressure.

Route B: Minisci Radical Acylation (Direct Functionalization)
A more direct, "atom-economical" route often used in industrial flavor manufacturing, though it

may require isomer separation.

Mechanism: Generation of an acetyl radical (CH₃CO•) followed by attack on the protonated

heteroaromatic base.

Reagents: 2-Methylpyrazine, Pyruvic acid (radical source), AgNO₃ (catalyst), (NH₄)₂S₂O₈

(oxidant).

Regioselectivity: The nucleophilic radical attacks the most electron-deficient positions (C3,

C5, C6). In 2-methylpyrazine, C5 is activated, but mixtures with C6 and C3 isomers are

common.
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Synthesis Workflow Diagram
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Caption: Comparative synthetic pathways. Route A (top) offers higher regioselectivity via nitrile

intermediate. Route B (bottom) is a direct radical functionalization yielding a mixture.

Applications in Life Sciences
5.1 Flavor & Fragrance[1]

Profile: Distinctive "popcorn" and "roasted nut" character.[1]

Usage: Used in bakery, confectionery (chocolate/praline), and savory applications (gravies,

soups) to impart thermal process notes (Maillard reaction mimetic).

FEMA Number: 3126 (Note: FEMA 3126 is often associated with 2-Acetylpyrazine; 2-Acetyl-

5-methylpyrazine is FEMA 3964 or similar depending on the registry. Always verify specific

regulatory codes for the methylated derivative).

5.2 Pharmaceutical Intermediate
Scaffold: The pyrazine ring serves as a bioisostere for pyridine or benzene rings in kinase

inhibitors and antimycobacterial agents.
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Reactivity: The acetyl group allows for further functionalization via:

Aldol Condensation: To form chalcone-like derivatives.

Reductive Amination: To generate amine side chains.

Safety & Handling (SDS Summary)
Hazard Classification (GHS):

Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocols:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Storage: Hygroscopic. Store in a tightly sealed container under inert gas (Nitrogen/Argon) at

2-8°C.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. parchem.com [parchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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